![molecular formula C17H24N4O2 B5417072 2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide](/img/structure/B5417072.png)
2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
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Description
The compound “2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide” is a complex organic molecule. It contains a pyrrolidine-2-one scaffold, which is a structural feature recurrent in antitumor agents . This scaffold is a five-membered ring containing nitrogen, which is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of this compound involves the condensation of 2-[4-(het)aryl-2-oxopyrrolidin-1-yl]acetates with hydrazine hydrate and phenylhydrazine . This leads to the formation of structural analogs of piracetam, known as 2-[4-(Het)aryl-2-oxopyrrolidin-1-yl]acetohydrazides . New [N′-alkyl(hetaryl)idene]-4-(het)aryl-2-oxopyrrolidin-1-ylacetohydrazides are synthesized by the reaction of 2-[4-(het)aryl-2-oxopyrrolidin-1-yl]-acetohydrazides with aromatic aldehydes, acetone, and acetophenone .Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrrolidine-2-one scaffold . This scaffold is a five-membered ring containing nitrogen, which contributes to the stereochemistry of the molecule . The non-planarity of the ring, a phenomenon called “pseudorotation”, increases the three-dimensional (3D) coverage of the molecule .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include condensation and reduction . The condensation of 2-[4-(het)aryl-2-oxopyrrolidin-1-yl]acetates with hydrazine hydrate and phenylhydrazine leads to the formation of 2-[4-(Het)aryl-2-oxopyrrolidin-1-yl]acetohydrazides . These intermediates are then reduced to form the final product .Future Directions
The future directions for the research and development of this compound could involve further exploration of its potential therapeutic applications. Given its structural similarity to piracetam, a well-known nootropic drug , it may have potential uses in the treatment of cognitive disorders. Further studies could also explore its potential antitumor properties, given the recurrent use of the pyrrolidine-2-one scaffold in antitumor agents .
properties
IUPAC Name |
2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O2/c22-16(19-12-14-4-1-2-8-18-14)13-20-10-6-15(7-11-20)21-9-3-5-17(21)23/h1-2,4,8,15H,3,5-7,9-13H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWKAPQLIJMEPAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2CCN(CC2)CC(=O)NCC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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